Cas no 2172175-04-9 (3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid)
3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid
- EN300-1498517
- 3-(2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}ethoxy)propanoic acid
- 2172175-04-9
-
- Inchi: 1S/C26H25N3O6/c30-23(31)11-14-34-15-13-28-25(32)24-22(10-5-12-27-24)29-26(33)35-16-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-10,12,21H,11,13-16H2,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: LNDPCYUYYWXHMU-UHFFFAOYSA-N
- SMILES: O(C(NC1=CC=CN=C1C(NCCOCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 475.17433553g/mol
- Monoisotopic Mass: 475.17433553g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 712
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 127Ų
3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1498517-1.0g |
3-(2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}ethoxy)propanoic acid |
2172175-04-9 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1498517-50mg |
3-(2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}ethoxy)propanoic acid |
2172175-04-9 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1498517-100mg |
3-(2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}ethoxy)propanoic acid |
2172175-04-9 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1498517-250mg |
3-(2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}ethoxy)propanoic acid |
2172175-04-9 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1498517-500mg |
3-(2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}ethoxy)propanoic acid |
2172175-04-9 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1498517-1000mg |
3-(2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}ethoxy)propanoic acid |
2172175-04-9 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1498517-2500mg |
3-(2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}ethoxy)propanoic acid |
2172175-04-9 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1498517-5000mg |
3-(2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}ethoxy)propanoic acid |
2172175-04-9 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1498517-10000mg |
3-(2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}ethoxy)propanoic acid |
2172175-04-9 | 10000mg |
$14487.0 | 2023-09-27 |
3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid
3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid: A Comprehensive Overview
3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid, with the CAS number 2172175-04-9, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyridine ring, and a propanoic acid moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug delivery systems, bioconjugation, and advanced materials.
The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthesis. Its ability to protect amino groups under various reaction conditions has made it indispensable in modern organic synthesis. The pyridine ring, on the other hand, introduces aromaticity and potential for coordination chemistry, making it a valuable component in designing metalloorganic frameworks and catalysts. Recent studies have highlighted the importance of such heterocyclic structures in enhancing the stability and functionality of materials.
The propanoic acid moiety at the terminus of the molecule provides carboxylic acid functionality, which is essential for forming esters, amides, or other derivatives. This feature makes the compound highly adaptable for use in various chemical transformations. For instance, researchers have explored its potential as a precursor for synthesizing biodegradable polymers, which are increasingly sought after in sustainable materials science.
Recent advancements in synthetic methodologies have enabled the efficient construction of this compound. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have significantly streamlined its production process. These methods not only improve yield but also reduce reaction times, making large-scale synthesis more feasible. Moreover, the use of green chemistry principles in these processes aligns with global efforts to minimize environmental impact.
In terms of applications, this compound has shown promise in drug delivery systems. Its ability to act as a carrier for therapeutic agents has been explored in recent studies. The Fmoc group's protective properties ensure that sensitive drugs remain intact during transit, while the propanoic acid moiety facilitates controlled release mechanisms. This dual functionality makes it an attractive candidate for targeted drug delivery systems.
Another area where this compound has demonstrated potential is in bioconjugation chemistry. The pyridine ring's reactivity allows for easy attachment to biomolecules such as proteins and nucleic acids. This property is particularly valuable in diagnostic applications, where stable bioconjugates are essential for accurate detection and imaging.
Looking ahead, ongoing research is focused on enhancing the compound's biocompatibility and stability under physiological conditions. By modifying its structure to improve these properties, scientists aim to expand its utility in biomedical applications. Additionally, investigations into its electronic properties are paving the way for its use in advanced sensors and electronic devices.
In conclusion, 3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in organic chemistry and materials science. As advancements continue to unfold, this compound is poised to play an even more significant role in shaping future technologies.
2172175-04-9 (3-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}ethoxy)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)